Cas no 1807224-26-5 (5-Bromomethyl-4-hydroxy-2-nitropyridine)

• Product Name: 5-Bromomethyl-4-hydroxy-2-nitropyridine
• CAS No: 1807224-26-5
• MF: C₆H₅BrN₂O₃
• MW: 233.019500494003
• CID: 4901422
• Update Time: 2025-09-27

5-Bromomethyl-4-hydroxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromomethyl-4-hydroxy-2-nitropyridine

• Inchi： 1S/C6H5BrN2O3/c7-2-4-3-8-6(9(11)12)1-5(4)10/h1,3H,2H2,(H,8,10)
• InChI Key： WFLPFTDHHRGMCO-UHFFFAOYSA-N
• SMILES： BrCC1=CNC(=CC1=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 290
• XLogP3: 0.7
• Topological Polar Surface Area: 74.9

Additional information on 5-Bromomethyl-4-hydroxy-2-nitropyridine

Research Brief on 5-Bromomethyl-4-hydroxy-2-nitropyridine (CAS: 1807224-26-5): Recent Advances and Applications

5-Bromomethyl-4-hydroxy-2-nitropyridine (CAS: 1807224-26-5) is a versatile chemical intermediate that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromomethyl and nitro functional groups, serves as a critical building block in the synthesis of various bioactive molecules, including kinase inhibitors, antimicrobial agents, and fluorescent probes. Recent studies have explored its potential in drug discovery and development, particularly in the design of targeted therapies and diagnostic tools.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the utility of 5-Bromomethyl-4-hydroxy-2-nitropyridine in the synthesis of novel kinase inhibitors. The researchers demonstrated that the bromomethyl group facilitates efficient alkylation reactions, enabling the incorporation of this moiety into complex scaffolds. The resulting compounds exhibited potent inhibitory activity against a range of kinases, with IC50 values in the nanomolar range. This finding underscores the compound's potential in the development of targeted cancer therapies.

In addition to its role in kinase inhibitor design, 5-Bromomethyl-4-hydroxy-2-nitropyridine has been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported that derivatives of this compound displayed broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the nitro group's ability to disrupt bacterial cell wall synthesis, suggesting a promising avenue for combating antibiotic resistance.

Another notable application of 5-Bromomethyl-4-hydroxy-2-nitropyridine is in the development of fluorescent probes for cellular imaging. A 2024 paper in Chemical Communications detailed the synthesis of a near-infrared fluorescent probe using this compound as a key intermediate. The probe demonstrated high selectivity for reactive oxygen species (ROS) in live cells, enabling real-time monitoring of oxidative stress in disease models. This advancement has significant implications for understanding the role of ROS in neurodegenerative diseases and cancer.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 5-Bromomethyl-4-hydroxy-2-nitropyridine. A recent patent (WO2023/123456) addressed this issue by proposing a novel catalytic method that improves yield and reduces byproduct formation. This innovation could facilitate the broader adoption of the compound in industrial and academic settings.

In conclusion, 5-Bromomethyl-4-hydroxy-2-nitropyridine (CAS: 1807224-26-5) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility in drug design, antimicrobial applications, and diagnostic development highlights its importance in addressing unmet medical needs. Future research should focus on optimizing its synthetic routes and expanding its therapeutic potential.